Cas no 6639-17-4 (2-bromoethyl 3-methylbenzoate)

• Product Name: 2-bromoethyl 3-methylbenzoate
• CAS No: 6639-17-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 963884
• PubChem ID: 226899
• Update Time: 2025-04-19

2-bromoethyl 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl 3-methylbenzoate
• 3-Methyl-benzoesaeure-(2'-bromethyl)-ester
• AC1Q66HF
• AG-J-01500
• AR-1D9606
• CTK5C4559
• NSC17881
• 6639-17-4
• DTXSID30280651
• NSC-17881

• Inchi： 1S/C10H11BrO2/c1-8-3-2-4-9(7-8)10(12)13-6-5-11/h2-4,7H,5-6H2,1H3
• InChI Key： XCZBZHZTCUMIFA-UHFFFAOYSA-N
• SMILES： BrCCOC(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.402
• Boiling Point: 305.7°C at 760 mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.55
• PSA: 26.3